Cas no 82138-56-5 (3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid)

3-(5-Chloro-1H-1,3-benzodiazol-2-yl)propanoic acid is a benzimidazole derivative with a propanoic acid substituent, offering versatile utility in pharmaceutical and chemical synthesis. Its structural framework, featuring a chloro-substituted benzimidazole core, enhances reactivity and binding affinity, making it valuable for drug development, particularly in targeting enzyme inhibition or receptor modulation. The carboxylic acid functional group provides a handle for further derivatization, facilitating conjugation or salt formation. This compound exhibits potential as an intermediate in the synthesis of bioactive molecules, including antimicrobial or anticancer agents. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in research and industrial applications.

3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid structure

82138-56-5 structure

Product Name:3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid

CAS No:82138-56-5

MF:C₁₀H₉ClN₂O₂

MW:224.643661260605

MDL:MFCD06753442

CID:1003336

PubChem ID:6484140

Update Time:2025-06-08

3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(6-Chloro-1H-benzoimidazol-2-yl)-propionic acid
- 3-(5-chloro-1H-benzimidazol-2-yl)propanoic acid
- 3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid
- MDL： MFCD06753442
- Inchi： 1S/C10H9ClN2O2/c11-6-1-2-7-8(5-6)13-9(12-7)3-4-10(14)15/h1-2,5H,3-4H2,(H,12,13)(H,14,15)
- InChI Key： LPODEKMPICKOID-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NC(CCC(=O)O)=N2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3

3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid Pricemore >>

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